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Compound of Interest

Compound Name: Ethaboxam-d5

Cat. No.: B1154700 Get Quote

Technical Guide: Ethaboxam-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethaboxam-d5, a deuterated analog of

the fungicide Ethaboxam. This document outlines its chemical properties, analytical

methodologies, and its role as an internal standard in residue analysis.

Core Compound Information
Ethaboxam-d5 serves as an essential internal standard for the quantitative analysis of

Ethaboxam in various matrices. Its physical and chemical properties are summarized below.

Property Value

Compound Name Ethaboxam-d5

Synonyms
Guardian-d5, N-(Cyano-2-thienylmethyl)-4-ethyl-

d5-2-(ethylamino)-5-thiazolecarboxamide

Molecular Formula C₁₄H₁₁D₅N₄OS₂

Molecular Weight 325.46 g/mol [1][2]

CAS Number 162650-77-3 (unlabeled)
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Analytical Data
The following table summarizes key parameters for the analysis of Ethaboxam and the use of

Ethaboxam-d5 as an internal standard, based on validated analytical methods.

Analyte Ion Transition (m/z)
Confirmatory Ion
Transition (m/z)

Expected Retention
Time (min)

Ethaboxam 321.1 → 200.0 321.1 → 183.0 ~6.8

Ethaboxam-d5 (ISTD) 326.1 → 205.0 Not Applicable Not specified

Experimental Protocols
A validated analytical method for the determination of Ethaboxam in soil, utilizing Ethaboxam-
d5 as an internal standard, has been established. The following protocol is a summary of the

methodology described in EPA analytical method RM-49S-1.

1. Sample Preparation and Extraction:

Extraction: Samples are extracted using a mixture of acetonitrile and water.

Centrifugation and Filtration: The extract is centrifuged and filtered to remove particulate

matter.

Liquid-Liquid Partitioning: An aliquot of the extract is diluted with acetonitrile and partitioned

twice with hexane to remove nonpolar interferences.

Solvent Evaporation and Reconstitution: The acetonitrile phase is evaporated, and the

residue is redissolved in a sodium chloride solution.

Final Extraction: The aqueous residue is then partitioned twice with dichloromethane.

2. Instrumental Analysis (LC-MS/MS):

Instrumentation: An Agilent Technologies 1200 series High-Performance Liquid

Chromatography (HPLC) system coupled with an Applied Biosystems API 4000 tandem

mass spectrometer (MS/MS) with positive electrospray ionization is utilized.
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Chromatographic Separation:

Guard Column: Phenomenex C8 (2.0 x 4.0 mm)

Analytical Column: Agilent Eclipse XDB-C18 (50 mm x 4.6 mm, 5 µm)

Column Temperature: 25°C

Mobile Phase: A gradient of (A) 0.05% formic acid in water and (B) 0.05% formic acid in

methanol.

Mass Spectrometric Detection: Analytes are monitored using specific ion transitions as

detailed in the analytical data table above.

3. Quantification:

A weighted second-order polynomial standard curve is generated by plotting the area ratio of

the analyte to the internal standard (Ethaboxam/Ethaboxam-d5) against the nominal

concentration of the calibration standards.

Workflow and Pathway Diagrams
The following diagrams illustrate the experimental workflow for the analysis of Ethaboxam and

its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1154700#ethaboxam-d5-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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